N-(3,4-dichlorophenyl)-2-ethylhexanamide
Description
N-(3,4-Dichlorophenyl)-2-ethylhexanamide is an amide derivative featuring a 3,4-dichlorophenyl group attached to a branched 2-ethylhexanamide chain. The 3,4-dichlorophenyl moiety is a recurring structural motif in agrochemicals and pharmaceuticals due to its electron-withdrawing properties, which enhance binding affinity in biological systems .
Properties
Molecular Formula |
C14H19Cl2NO |
|---|---|
Molecular Weight |
288.2 g/mol |
IUPAC Name |
N-(3,4-dichlorophenyl)-2-ethylhexanamide |
InChI |
InChI=1S/C14H19Cl2NO/c1-3-5-6-10(4-2)14(18)17-11-7-8-12(15)13(16)9-11/h7-10H,3-6H2,1-2H3,(H,17,18) |
InChI Key |
GWVJYUUGIKRASR-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)C(=O)NC1=CC(=C(C=C1)Cl)Cl |
Canonical SMILES |
CCCCC(CC)C(=O)NC1=CC(=C(C=C1)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison
| Compound | Core Structure | Key Substituent | Biological Activity (IC₅₀ or Use) | Selectivity/Persistence |
|---|---|---|---|---|
| This compound | Amide | 2-ethylhexanamide | Data pending | High lipophilicity |
| Propanil | Amide | Propanamide | 0.5 µM (herbicide) | Rapid degradation |
| Compound 7b (MAO-B inhibitor) | Indole-thiourea | 3,4-Dichlorophenyl | 12 nM (MAO-B) | >1,000-fold selective |
| 1f (Antitumor) | Acrylamide | 3,4-Dichlorophenyl | 1.2 µM (gastric cancer) | Moderate stability |
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